![molecular formula C9H8BrNO5 B3060755 Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate CAS No. 773136-20-2](/img/structure/B3060755.png)
Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate
Overview
Description
Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate is a chemical compound with the molecular formula C9H8BrNO5 . It is used in the preparation of chrysin-substituted salicylate ether compounds as nonsteroidal anti-inflammatory agents and anticancer agents .
Molecular Structure Analysis
The molecular weight of this compound is 290.07 . The SMILES string representation of the molecule isO=C(OCC)C1=CC(Br)=CC(N+[O-])=C1O
.
Scientific Research Applications
Hydrothermal Synthesis and Fluorescence Properties
Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate plays a role in the synthesis of complex compounds, as demonstrated in the hydrothermal synthesis of a new dinuclear Zn(II) complex. This compound was used to enhance the fluorescence properties of the synthesized complex, indicating its utility in the development of materials with specific optical properties (Ji Chang–you, 2012).
Influence on Alkaline Hydrolysis
The compound has been studied for its influence on the rates of alkaline hydrolysis. A nitro group, as in this compound, affects the rate of hydrolysis of ethyl benzoate, with variations observed depending on the position of the nitro group and the presence of other substituents (Y. Iskander, R. Tewfik, S. Wasif, 1966).
Role in Synthesis of Benzofuran Derivatives
The compound is also relevant in the synthesis of benzofuran derivatives, where it has been used to explore the bromination, nitration, and azo coupling of certain benzofuran derivatives. This highlights its potential in the synthesis and modification of organic compounds with specific properties (A. Grinev, N. V. Arkhangel'skaya, G. Y. Uretskaya, T. Vlasova, 1971).
Utility in Pharmacological Research
In pharmacological research, the compound has been used in the synthesis and evaluation of new molecules with potential antimicrobial and anti-tubercular activities. This demonstrates its role in the development of novel therapeutic agents (Ramya V. Shingalapur, K. M. Hosamani, Rangappa S. Keri, 2009).
Crystallography and Electronic Structure Studies
This compound is also significant in crystallography and electronic structure studies. Research involving crystallographic studies and molecular electrostatic potential calculation of related benzoic acid derivatives sheds light on the intermolecular interactions and electronic properties of such compounds (S. Pramanik, Tanusri Dey, A. K. Mukherjee, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate is a research chemical
Mode of Action
Based on its structure, it can be inferred that the compound might undergo reactions typical for nitroaromatics and bromoaromatics . For instance, the nitro group is a meta-directing group, which could influence the compound’s reactivity . Additionally, benzylic halides, such as this compound, typically react via SN1 or SN2 pathways .
Biochemical Pathways
Given the compound’s structure, it might be involved in reactions typical for nitroaromatics and bromoaromatics . These reactions could potentially affect various biochemical pathways, depending on the compound’s specific targets.
Pharmacokinetics
It’s worth noting that the compound’s molecular weight (29007 g/mol ) falls within the range generally considered favorable for oral bioavailability.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, the compound’s reactivity might be affected by the pH and temperature of its environment. Additionally, the presence of other substances could potentially influence the compound’s stability and reactivity .
Properties
IUPAC Name |
ethyl 5-bromo-2-hydroxy-3-nitrobenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO5/c1-2-16-9(13)6-3-5(10)4-7(8(6)12)11(14)15/h3-4,12H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNQAPIZRHVIGJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC(=C1)Br)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60732198 | |
Record name | Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60732198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
773136-20-2 | |
Record name | Ethyl 5-bromo-2-hydroxy-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60732198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.